1-[3-(3-methoxyphenoxy)propoxy]-2-nitrobenzene

• IUPAC Name: 1-[3-(3-methoxyphenoxy)propoxy]-2-nitrobenzene
• InChI: InChI=1S/C16H17NO5/c1-20-13-6-4-7-14(12-13)21-10-5-11-22-16-9-3-2-8-15(16)17(18)19/h2-4,6-9,12H,5,10-11H2,1H3
• InChI Key: XTXWQZJVCLLLHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCCOC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H17NO5
• Molecular Weight: 303.31 g/mol

Description

1-[3-(3-methoxyphenoxy)propoxy]-2-nitrobenzene, commonly known as ICI-118,551, is a selective β2-adrenergic receptor antagonist. It is a chemical compound that has been widely used in scientific research due to its ability to specifically block β2-adrenergic receptors.

Mechanism of Action

ICI-118,551 selectively blocks β2-adrenergic receptors, which are G protein-coupled receptors that are activated by epinephrine and norepinephrine. When these receptors are activated, they stimulate the production of cyclic AMP, which leads to various physiological responses. By blocking β2-adrenergic receptors, ICI-118,551 inhibits the production of cyclic AMP, which leads to a decrease in physiological responses.
Biochemical and Physiological Effects:
ICI-118,551 has been shown to have a number of biochemical and physiological effects. It has been shown to decrease airway smooth muscle contraction, decrease heart rate, and decrease glucose metabolism. ICI-118,551 has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of respiratory disorders.

Advantages and Limitations for Lab Experiments

ICI-118,551 is a selective β2-adrenergic receptor antagonist, which makes it a valuable tool for studying the role of β2-adrenergic receptors in various physiological processes. Its selectivity also reduces the risk of off-target effects. However, ICI-118,551 has a relatively short half-life, which may limit its use in certain experiments.

Future Directions

For the use of ICI-118,551 include the study of its role in immune function and cancer progression and the development of new methods for its synthesis.

Synthesis Methods

ICI-118,551 can be synthesized through a multistep process. The first step involves the reaction of 3-methoxyphenol with epichlorohydrin in the presence of a base to produce 3-(3-methoxyphenoxy)propyl glycidyl ether. The second step involves the reaction of the intermediate with 2-nitrobenzaldehyde in the presence of a base to produce ICI-118,551.

Scientific Research Applications

ICI-118,551 has been widely used in scientific research as a selective β2-adrenergic receptor antagonist. It has been used to study the role of β2-adrenergic receptors in various physiological processes such as cardiac function, airway smooth muscle contraction, and glucose metabolism. ICI-118,551 has also been used in the development of new drugs for the treatment of asthma, chronic obstructive pulmonary disease, and other respiratory disorders.